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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for (+)-
Dihydrorobinetin, a dihydroflavonol found in plants such as Robinia pseudoacacia. The
information presented herein is intended to support research, quality control, and drug
development activities related to this natural compound. This document summarizes available
Nuclear Magnetic Resonance (NMR) and Ultraviolet-Visible (UV-Vis) spectroscopic data,
details experimental protocols for acquiring such data, and provides visualizations for typical
analytical workflows.

Spectroscopic Data

The structural elucidation and characterization of (+)-Dihydrorobinetin have been primarily
achieved through NMR and UV-Vis spectroscopy. The following tables summarize the key
guantitative data obtained from these analyses.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The complete assignment of the 1H and 13C NMR spectra for (+)-Dihydrorobinetin was
reported by Cerezo et al. (2009).[1] While the full dataset from the original publication could not
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be accessed for this guide, the key findings from their work are foundational for the structural
confirmation of this compound. The data presented below is based on typical chemical shifts
for similar flavonoid structures and should be cross-referenced with the primary literature for
definitive values.

Table 1: 1H NMR Spectroscopic Data for (+)-Dihydrorobinetin

Chemical Shift (5, Coupling Constant

Atom No. Multiplicity
ppm) (J, H2)

H-2 Data not available Data not available Data not available
H-3 Data not available Data not available Data not available
H-5 Data not available Data not available Data not available
H-6 Data not available Data not available Data not available
H-8 Data not available Data not available Data not available
H-2' Data not available Data not available Data not available
H-6' Data not available Data not available Data not available

Note: The complete 1H NMR data is reported in Cerezo et al., J Agric Food Chem. 2009 Oct
28;57(20):9551-4, which was not fully accessible for this compilation.

Table 2: 13C NMR Spectroscopic Data for (+)-Dihydrorobinetin
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Atom No. Chemical Shift (6, ppm)
C-2 Data not available
C-3 Data not available
C-4 Data not available
C-4a Data not available
C-5 Data not available
C-6 Data not available
C-7 Data not available
C-8 Data not available
C-8a Data not available
c-1 Data not available
c-2 Data not available
C-3 Data not available
c-4 Data not available
C-5' Data not available
C-6' Data not available

Note: The complete assignment of 13C NMR data is reported for the first time in Cerezo et al.,
J Agric Food Chem. 2009 Oct 28;57(20):9551-4, which was not fully accessible for this
compilation.[1]

Ultraviolet-Visible (UV-Vis) Spectroscopy

The UV-Vis spectrum of dihydrorobinetin is characteristic of dihydroflavonols, which lack the
C2-C3 double bond, resulting in a less conjugated system compared to flavonols. This leads to
a strong absorption band (Band Il) corresponding to the A-ring and a weaker absorption or
shoulder (Band 1) for the B-ring.

Table 3: UV-Vis Spectroscopic Data for (+)-Dihydrorobinetin
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Molar Absorptivity (g, M-

Solvent Amax (nm)
lcm-1)

Methanol or Ethanol/Water ~280 Data not available

Note: The Amax is estimated from the UV spectrum presented by Destandau et al. (2016). The
exact value and molar absorptivity were not explicitly stated in the available literature.

Experimental Protocols

The following sections detail generalized experimental methodologies for obtaining NMR and
UV-Vis spectroscopic data for flavonoids like (+)-Dihydrorobinetin. For specific parameters
used in the primary literature, it is recommended to consult the cited articles directly.

NMR Spectroscopy

Objective: To obtain high-resolution 1H and 13C NMR spectra for structural elucidation and
confirmation of (+)-Dihydrorobinetin.

Materials and Equipment:

(+)-Dihydrorobinetin sample (isolated and purified)

Deuterated solvent (e.g., Methanol-d4, DMSO-d6)

NMR tubes (5 mm)

NMR spectrometer (e.g., 400 MHz or higher)

Internal standard (e.g., Tetramethylsilane - TMS)
Procedure:
e Sample Preparation:

o Accurately weigh 5-10 mg of the purified (+)-Dihydrorobinetin sample.
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o Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g.,
Methanol-d4) in a clean, dry vial.

o Ensure the sample is fully dissolved. If necessary, use gentle vortexing or sonication.

o Filter the solution through a small plug of glass wool or a syringe filter into a clean 5 mm
NMR tube to remove any particulate matter.

o Add a small amount of TMS as an internal standard for chemical shift referencing (& 0.00
ppm).

o Cap the NMR tube securely.

 NMR Data Acquisition:

o

Insert the NMR tube into the spectrometer's probe.
o Lock the spectrometer onto the deuterium signal of the solvent.

o Shim the magnetic field to achieve optimal homogeneity, indicated by a sharp and
symmetrical solvent peak.

o Acquire a standard 1D 1H NMR spectrum. Typical parameters include a 30-45° pulse
angle, a spectral width of 12-16 ppm, and a sufficient number of scans to achieve a good
signal-to-noise ratio.

o Acquire a 1D 13C NMR spectrum. This typically requires a larger number of scans due to
the lower natural abundance of 13C. Proton decoupling is used to simplify the spectrum.

o For complete structural assignment, 2D NMR experiments such as COSY (Correlation
Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC
(Heteronuclear Multiple Bond Correlation) should be performed.

» Data Processing:
o Apply Fourier transformation to the acquired free induction decays (FIDs).

o Phase the resulting spectra.
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Perform baseline correction.

[e]

(¢]

Calibrate the chemical shift scale using the TMS signal (0.00 ppm).

[¢]

Integrate the signals in the 1H NMR spectrum to determine the relative number of protons.

[¢]

Analyze the chemical shifts, multiplicities, and coupling constants to assign the signals to
the respective protons and carbons in the (+)-Dihydrorobinetin structure.

UV-Vis Spectroscopy

Objective: To determine the UV-Vis absorption spectrum and the wavelength of maximum
absorbance (Amax) for (+)-Dihydrorobinetin.

Materials and Equipment:

(+)-Dihydrorobinetin sample (isolated and purified)

Spectroscopic grade solvent (e.g., Methanol, Ethanol)

Quartz cuvettes (1 cm path length)

UV-Vis spectrophotometer (double beam)
Procedure:
e Sample Preparation:

o Prepare a stock solution of (+)-Dihydrorobinetin of a known concentration in the chosen
spectroscopic grade solvent (e.g., 1 mg/mL in methanol).

o From the stock solution, prepare a dilute solution to ensure that the absorbance reading is
within the linear range of the instrument (typically 0.1 - 1.0 AU).

o UV-Vis Data Acquisition:
o Turn on the spectrophotometer and allow the lamps to warm up for at least 15-20 minutes.

o Set the desired wavelength range for scanning (e.g., 200-400 nm for flavonoids).
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o Fill a quartz cuvette with the solvent to be used as a blank.

o Place the blank cuvette in the reference cell holder of the spectrophotometer.
o Fill another quartz cuvette with the sample solution.

o Place the sample cuvette in the sample cell holder.

o Perform a baseline correction with the blank solvent.

o Scan the sample solution over the specified wavelength range.

o Data Analysis:
o The resulting spectrum will be a plot of absorbance versus wavelength.
o lIdentify the wavelength(s) of maximum absorbance (Amax).

o If the concentration of the solution and the path length of the cuvette are known, the molar
absorptivity (¢€) can be calculated using the Beer-Lambert law (A = ecl).

Visualization of Analytical Workflow

The following diagram illustrates a general workflow for the spectroscopic analysis of a natural
product like (+)-Dihydrorobinetin.
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Workflow for Spectroscopic Analysis of (+)-Dihydrorobinetin
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Caption: General workflow for the isolation and spectroscopic analysis of (+)-
Dihydrorobinetin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b15553010/docs?utm_src=pdf-body#spectroscopic-profile-of-dihydrorobinetin-a-technical-guide
https://www.benchchem.com/product/b15553010/docs?utm_src=pdf-body#spectroscopic-profile-of-dihydrorobinetin-a-technical-guide
https://www.benchchem.com/product/b15553010?utm_src=pdf-custom-synthesis#bc-rfq
https://www.rsc.org/suppdata/ra/c2/c2ra22037g/c2ra22037g.pdf
https://www.benchchem.com/product/b15553010/docs#spectroscopic-profile-of-dihydrorobinetin-a-technical-guide
https://www.benchchem.com/product/b15553010/docs#spectroscopic-profile-of-dihydrorobinetin-a-technical-guide
https://www.benchchem.com/product/b15553010/docs#spectroscopic-profile-of-dihydrorobinetin-a-technical-guide
https://www.benchchem.com/product/b15553010/docs#spectroscopic-profile-of-dihydrorobinetin-a-technical-guide
https://www.benchchem.com/product/b15553010?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553010?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553010?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

